22-DEOXY-20-HYDROXYECDYSONE
22-DEOXY-20-HYDROXYECDYSONE
Brand Name:
Vulcanchem
CAS No.:
19536-24-4
VCID:
VC0102747
InChI:
InChI=1S/C27H44O6/c1-23(2,31)9-6-10-26(5,32)22-8-12-27(33)17-13-19(28)18-14-20(29)21(30)15-24(18,3)16(17)7-11-25(22,27)4/h13,16,18,20-22,29-33H,6-12,14-15H2,1-5H3/t16-,18-,20+,21-,22-,24+,25+,26-,27+/m0/s1
SMILES:
CC12CCC3C(=CC(=O)C4C3(CC(C(C4)O)O)C)C1(CCC2C(C)(CCCC(C)(C)O)O)O
Molecular Formula:
C27H44O6
Molecular Weight:
464.6 g/mol
22-DEOXY-20-HYDROXYECDYSONE
CAS No.: 19536-24-4
Main Products
VCID: VC0102747
Molecular Formula: C27H44O6
Molecular Weight: 464.6 g/mol
| CAS No. | 19536-24-4 |
|---|---|
| Product Name | 22-DEOXY-20-HYDROXYECDYSONE |
| Molecular Formula | C27H44O6 |
| Molecular Weight | 464.6 g/mol |
| IUPAC Name | (2S,3R,5R,9R,10R,13R,14S,17S)-17-[(2S)-2,6-dihydroxy-6-methylheptan-2-yl]-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one |
| Standard InChI | InChI=1S/C27H44O6/c1-23(2,31)9-6-10-26(5,32)22-8-12-27(33)17-13-19(28)18-14-20(29)21(30)15-24(18,3)16(17)7-11-25(22,27)4/h13,16,18,20-22,29-33H,6-12,14-15H2,1-5H3/t16-,18-,20+,21-,22-,24+,25+,26-,27+/m0/s1 |
| Standard InChIKey | KFLDRYHMXLUSFO-ISSBNPATSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3C(=CC(=O)[C@H]4[C@@]3(C[C@@H]([C@@H](C4)O)O)C)[C@@]1(CC[C@@H]2[C@](C)(CCCC(C)(C)O)O)O |
| SMILES | CC12CCC3C(=CC(=O)C4C3(CC(C(C4)O)O)C)C1(CCC2C(C)(CCCC(C)(C)O)O)O |
| Canonical SMILES | CC12CCC3C(=CC(=O)C4C3(CC(C(C4)O)O)C)C1(CCC2C(C)(CCCC(C)(C)O)O)O |
| Synonyms | taxisterone |
| PubChem Compound | 15251158 |
| Last Modified | Nov 11 2021 |
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